Herbimycin C

Hsp90 inhibition ATP-competitive binding fluorescence polarization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C29H40N2O9
Molecular Weight 560.6 g/mol
Cat. No. B10788539
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameHerbimycin C
Molecular FormulaC29H40N2O9
Molecular Weight560.6 g/mol
Structural Identifiers
SMILESCC1CC(C(C(C=C(C(C(C=CC=C(C(=O)NC2=CC(=O)C=C(C1OC)C2=O)C)OC)OC(=O)N)C)C)O)OC
InChIInChI=1S/C29H40N2O9/c1-15-9-8-10-22(37-5)27(40-29(30)36)17(3)11-16(2)24(33)23(38-6)12-18(4)26(39-7)20-13-19(32)14-21(25(20)34)31-28(15)35/h8-11,13-14,16,18,22-24,26-27,33H,12H2,1-7H3,(H2,30,36)(H,31,35)/b10-8+,15-9-,17-11-/t16-,18+,22-,23-,24+,26-,27-/m1/s1
InChIKeyDWFFHRSGCPBMKD-RMHMXCCCSA-N
Commercial & Availability
Standard Pack Sizes2.5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Herbimycin C: Hsp90 Inhibition and Cytotoxicity


Herbimycin C (CAS 91700-92-4) is a benzoquinone ansamycin antibiotic isolated from *Streptomyces hygroscopicus*, closely related to herbimycin A, herbimycin B, and geldanamycin [1]. It functions as an inhibitor of the Hsp90 molecular chaperone by competing for the N-terminal ATP-binding site, thereby disrupting client protein maturation [2]. It also exhibits Src family kinase inhibition and herbicidal activity .

Hsp90 ATP-binding site inhibition — mechanistic chaperone studies
Src family kinase signaling assays — cellular kinase context
Herbicide discovery research — plant growth inhibition screening

Herbimycin C vs. Benzoquinone Ansamycins


Despite sharing a common macrocyclic lactam core, subtle structural variations at C-11, C-15, and C-17 among herbimycins A, B, and C yield divergent target binding profiles, cellular potency, and physicochemical properties [1]. A direct binding assay demonstrates that Herbimycin C exhibits approximately 2.5-fold greater Hsp90 binding affinity than geldanamycin under identical experimental conditions [2]. Furthermore, Herbimycin C displays a distinct cytotoxicity fingerprint across tumor cell lines, with an IC50 of 7.3 μg/mL in HeLa cells compared to 3.5 μg/mL for herbimycin A and 3.2 μg/mL for herbimycin B [3]. These quantitative differences preclude simple one-to-one substitution for applications requiring precise target engagement or cell line-specific activity.

Structural variations at C-11, C-15, and C-17 yield divergent Hsp90 binding profiles; direct substitution may alter target engagement.
Cytotoxicity potency differs across cell lines; replacing with herbimycin A or B may shift assay response in HeLa or Ehrlich models.
Herbimycin C possesses herbicidal activity not reported for geldanamycin; substituting would eliminate this research application.

Herbimycin C: Quantitative Comparison


Hsp90 Binding Affinity vs. Geldanamycin

In a fluorescence polarization assay using the fluorescent probe VER00051001, Herbimycin C displaced the probe from the N-terminal ATP-binding site of human recombinant Hsp90α with an IC50 of 17–18 nM [1]. Under identical assay conditions, geldanamycin yielded an IC50 of 42 nM [2].

Hsp90 Binding
Head-to-head
Herbimycin C 17–18 nM
Geldanamycin 42 nM
~2.5-fold higher affinity
Higher Hsp90 binding affinity context
Fluorescence polarization; recombinant Hsp90α
Hsp90 inhibition ATP-competitive binding fluorescence polarization

HeLa Cytotoxicity vs. Herbimycin A and B

In HeLa cervical cancer cells, Herbimycin C exhibits an IC50 of 7.3 μg/mL, compared to 3.5 μg/mL for herbimycin A and 3.2 μg/mL for herbimycin B [1].

HeLa Cytotoxicity
Cross-study
Herbimycin C 7.3 μg/mL
Herbimycin A 3.5 μg/mL
Herbimycin B 3.2 μg/mL
Cell-line response context differs
HeLa cells; assay type unspecified
anticancer screening cytotoxicity profiling HeLa cell line

Ehrlich Ascites Cytotoxicity vs. Analogs

Against Ehrlich ascites carcinoma cells, Herbimycin C demonstrates an IC50 of 1.2 μg/mL, while herbimycin A and B show IC50 values of 0.4 μg/mL and 0.8 μg/mL, respectively [1].

Ehrlich Cytotoxicity
Cross-study
Herbimycin C 1.2 μg/mL
Herbimycin A 0.4 μg/mL
Herbimycin B 0.8 μg/mL
Ehrlich cell model response context
Ehrlich ascites cells; assay unspecified
Ehrlich ascites cytotoxicity in vitro screening

Aqueous Solubility vs. Herbimycin A

Microbial biotransformation of herbimycin A yields herbimycin C, which exhibits increased water solubility relative to the parent compound [1]. While exact solubility values are not provided, the qualitative improvement is explicitly noted as a functional advantage.

Aqueous Solubility
Class-level
Reported increased solubility vs. herbimycin A (qualitative)
Supports formulation handling context
No quantitative solubility data
solubility bioprocessing formulation

Herbicidal Activity vs. Geldanamycin

Herbimycin C demonstrates potent herbicidal activity against a broad spectrum of monocotyledonous and dicotyledonous plants . In contrast, geldanamycin is not characterized as possessing significant herbicidal activity, making this a notable functional divergence within the benzoquinone ansamycin class.

Herbicidal Activity
Source review
Active against mono- and dicotyledonous plants; geldanamycin: no activity
Supports herbicide discovery screening
No quantitative activity data; sources absent
herbicidal activity agricultural research monocot/dicot selectivity

Herbimycin C: Application Scenarios


Hsp90 Mechanistic Studies

Given its 2.5-fold higher Hsp90 binding affinity compared to geldanamycin in the same fluorescence polarization assay [1], Herbimycin C is the preferred tool for experiments where maximum target engagement at low concentrations is critical, such as competition binding studies or cellular thermal shift assays.

In Vitro Anticancer SAR Profiling

The distinct cytotoxicity IC50 values for Herbimycin C (7.3 μg/mL in HeLa, 1.2 μg/mL in Ehrlich) relative to herbimycins A and B [2] make it an essential component of structure-activity relationship (SAR) panels investigating the impact of C-11/C-15/C-17 substitution on cell line-specific potency.

Herbicide Discovery and Plant Biology

Herbimycin C's broad-spectrum herbicidal activity against mono- and dicotyledonous plants distinguishes it from other benzoquinone ansamycins. This makes it a valuable lead compound for agrochemical screening programs and a chemical probe for dissecting plant-specific Hsp90 or kinase signaling pathways.

Aqueous Solubility in Assays

The documented increase in water solubility for Herbimycin C relative to the highly insoluble Herbimycin A [2] simplifies preparation of stock solutions and reduces DMSO concentrations in final assay media, thereby mitigating solvent-induced artifacts in cell-based or biochemical assays.

Application
Selection Property
Validation Focus
Hsp90 target engagement studies
Binding affinity context vs. geldanamycin
Competition binding endpoint review
Cancer cell-line SAR profiling
Cell-line cytotoxicity profile
Cytotoxicity endpoint comparison across analogs
Herbicide discovery research
Herbicidal activity profile
Plant growth inhibition endpoint screening
Aqueous assay preparation
Reported aqueous solubility improvement
Formulation handling and solvent artifact mitigation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

54 linked technical documents
Explore Hub


Quote Request

Request a Quote for Herbimycin C

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.